(2Z)-2-(1,3-benzodioxol-5-ylmethylidene)-7-methyl-3-oxo-2,3-dihydro-1-benzofuran-6-yl methanesulfonate

• IUPAC Name: [(2Z)-2-(1,3-benzodioxol-5-ylmethylidene)-7-methyl-3-oxo-1-benzofuran-6-yl] methanesulfonate
• InChI: InChI=1S/C18H14O7S/c1-10-13(25-26(2,20)21)6-4-12-17(19)16(24-18(10)12)8-11-3-5-14-15(7-11)23-9-22-14/h3-8H,9H2,1-2H3/b16-8-
• InChI Key: LFGUADQQMWWTPJ-PXNMLYILSA-N
• Canonical SMILES: CC1=C(C=CC2=C1OC(=CC3=CC4=C(C=C3)OCO4)C2=O)OS(=O)(=O)C
• Isomeric SMILES: CC1=C(C=CC2=C1O/C(=C\C3=CC4=C(C=C3)OCO4)/C2=O)OS(=O)(=O)C
• Molecular Formula: C18H14O7S
• Molecular Weight: 374.4 g/mol

Description

(2Z)-2-(1,3-benzodioxol-5-ylmethylidene)-7-methyl-3-oxo-2,3-dihydro-1-benzofuran-6-yl methanesulfonate is a useful research compound. Its molecular formula is C18H14O7S and its molecular weight is 374.36. The purity is usually 95%.
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Scientific Research Applications

Synthesis Applications

• Methanesulfonates, such as benzyl methanesulfonates, are utilized as precursors or intermediates in various chemical reactions. For instance, they can undergo cascade rearrangements or participate in reactions leading to the formation of complex organic structures, indicating their utility in synthetic organic chemistry for constructing diverse molecular frameworks (Kul'yanova, Osipov, & Kolomiets, 2001).

Catalytic and Reactive Properties

• Methanesulfonic acid, a related compound, is highlighted for its efficiency in promoting specific reactions such as the reductive ring-opening of O-benzylidene acetals, showcasing its role as a catalyst or reagent in facilitating transformations with regioselectivity (Zinin, Malysheva, Shpirt, Torgov, & Kononov, 2007). Additionally, methanesulfonic acid has been applied in one-pot synthesis reactions, further evidencing its utility in complex organic syntheses (Kumar, Rudrawar, & Chakraborti, 2008).

Functional Group Transformations

• Studies have explored the use of methanesulfonates in transformations and modifications of functional groups, including selective mesylation reactions. These reactions are significant for modifying molecular structures, offering pathways for the introduction or alteration of functional groups in a targeted manner (Kim, Sung, Choi, & Kim, 1999).